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An In-depth Technical Guide for Researchers and
Drug Development Professionals

Disclaimer: This document synthesizes the currently available public information on 10-
Norparvulenone. Detailed quantitative data, including specific IC50 and CC50 values, full
spectroscopic data, and a comprehensive isolation protocol, are primarily found in the original
publication by Fukami et al. (2000), which is not widely accessible. This guide therefore
provides a comprehensive overview based on existing secondary sources and related
literature, with specific data gaps clearly indicated.

Introduction

10-Norparvulenone is a naturally occurring fungal metabolite that has garnered interest for its
potential antiviral properties. First isolated from the fungus Microsphaeropsis sp. FO-5050, this
compound belongs to the naphthalenone class of polyketides, a diverse group of secondary
metabolites known for a wide range of biological activities.[1][2] This technical guide provides a
detailed overview of 10-Norparvulenone, covering its chemical properties, biosynthesis,
biological activity with a focus on its anti-influenza virus effects, and relevant experimental
methodologies.

Chemical Properties and Structure

10-Norparvulenone is a polyketide with a naphthalenone core structure. Its chemical and
physical properties are summarized in the table below. The structure was elucidated through
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spectroscopic analysis, and its total synthesis has been successfully achieved.[3][4]

Table 1: Physicochemical Properties of 10-Norparvulenone

Property Value Reference
Chemical Formula C12H1405 [1]
Molecular Weight 238.24 g/mol [1]
CAS Number 618104-32-8 [1]
Appearance Data not available

Solubility Data not available

UV Amax Data not available

IR (KBr) vmax Data not available

1H NMR Data not available

13C NMR Data not available

Mass Spectrometry Data not available

Biosynthesis

10-Norparvulenone, as a member of the naphthalenone family, is biosynthesized through the

polyketide pathway.[2] This pathway involves the sequential condensation of acetate units by a

polyketide synthase (PKS) enzyme to form a poly-3-keto chain. This chain then undergoes a

series of cyclization, aromatization, and tailoring reactions, such as hydroxylation and

methylation, to yield the final naphthalenone scaffold. The biosynthesis of fungal

naphthalenones is often linked to the production of dihydroxynaphthalene (DHN) melanin.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3025966?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025966?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. A new anti-influenza virus antibiotic, 10-norparvulenone from Microsphaeropsis sp. FO-
5050 - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Microsphaeropsis sp.FO-5050H* 5 10-/ JL/NIL T L />,
ZOUMEIIA 7V Y A L AMEDFHIEME TH B | XEER | I-GLOBAL
REEEAAS ) > 2 1 & — [iglobal jst.go.jp]

o 3. researchgate.net [researchgate.net]

e 4. Semi-quantitative detection of viral RNA in influenza A virus-infected mice for evaluation of
antiviral compounds - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [10-Norparvulenone: A Fungal Metabolite with Anti-
Influenza Virus Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025966#10-norparvulenone-as-a-fungal-metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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